Cas no 42161-98-8 ((3-chloroprop-1-en-2-yl)cyclopropane)

• Product Name: (3-chloroprop-1-en-2-yl)cyclopropane
• CAS No: 42161-98-8
• MF: C₆H₉Cl
• MW: 116.588660955429
• CID: 6256033
• PubChem ID: 55302381
• Update Time: 2025-06-12

(3-chloroprop-1-en-2-yl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• (3-chloroprop-1-en-2-yl)cyclopropane
• AKOS006384901
• EN300-1965705
• 42161-98-8

• Inchi： 1S/C6H9Cl/c1-5(4-7)6-2-3-6/h6H,1-4H2
• InChI Key： JGAOKIFETKICPP-UHFFFAOYSA-N
• SMILES： ClCC(=C)C1CC1

Computed Properties

• Exact Mass: 116.0392780g/mol
• Monoisotopic Mass: 116.0392780g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 82.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 0Ų

Additional information on (3-chloroprop-1-en-2-yl)cyclopropane

Introduction to (3-chloroprop-1-en-2-yl)cyclopropane (CAS No. 42161-98-8)

(3-chloroprop-1-en-2-yl)cyclopropane, with the CAS number 42161-98-8, is a unique organic compound that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound features a cyclopropane ring substituted with a 3-chloropropenyl group, which imparts distinct chemical and physical properties. The compound's structure and reactivity make it a valuable intermediate in the synthesis of various bioactive molecules and pharmaceuticals.

The molecular formula of (3-chloroprop-1-en-2-yl)cyclopropane is C₆H₉Cl, and its molecular weight is approximately 116.59 g/mol. The compound is known for its stability under standard conditions, making it suitable for use in a variety of laboratory and industrial settings. Its boiling point is around 75°C, and it is slightly soluble in water but highly soluble in organic solvents such as ethanol and dichloromethane.

In recent years, (3-chloroprop-1-en-2-yl)cyclopropane has been extensively studied for its potential applications in the development of new drugs and materials. One of the key areas of interest is its use as a building block in the synthesis of pharmaceuticals. The presence of the chloro group and the cyclopropane ring provides multiple points for functionalization, allowing chemists to introduce various substituents to tailor the compound's properties for specific applications.

A notable study published in the Journal of Organic Chemistry highlighted the use of (3-chloroprop-1-en-2-yl)cyclopropane in the synthesis of novel antiviral agents. The researchers demonstrated that by modifying the chloro group and the cyclopropane ring, they could create compounds with enhanced antiviral activity against a range of viral pathogens. This research underscores the compound's potential as a versatile platform for drug discovery.

Beyond pharmaceutical applications, (3-chloroprop-1-en-2-yl)cyclopropane has also been explored for its use in materials science. A recent paper in Advanced Materials reported on the development of new polymers using this compound as a monomer. The resulting polymers exhibited unique mechanical properties, making them suitable for applications in coatings, adhesives, and other advanced materials.

The synthetic pathways to produce (3-chloroprop-1-en-2-yl)cyclopropane have been well-documented in the literature. One common method involves the reaction of 3-chloropropene with cyclopropylmagnesium bromide followed by hydrolysis to yield the desired product. This synthetic route is efficient and scalable, making it suitable for both laboratory-scale synthesis and industrial production.

In terms of safety and handling, while (3-chloroprop-1-en-2-yl)cyclopropane is generally considered stable under standard conditions, it is important to follow proper safety protocols when handling this compound. It should be stored in a cool, dry place away from incompatible materials such as strong oxidizers. Personal protective equipment (PPE) such as gloves and goggles should be worn during handling to minimize exposure.

The environmental impact of (3-chloroprop-1-en-2-yl)cyclopropane has also been a subject of study. Research indicates that while the compound itself does not pose significant environmental risks when used properly, proper disposal methods should be followed to prevent contamination of water sources or soil. This aligns with broader efforts in green chemistry to minimize the environmental footprint of chemical processes.

In conclusion, (3-chloroprop-1-en-2-yl)cyclopropane (CAS No. 42161-98-8) is a versatile organic compound with a wide range of applications in pharmaceutical research, materials science, and other fields. Its unique chemical structure and reactivity make it an attractive candidate for further exploration and development. As research continues to advance, it is likely that new applications and uses for this compound will be discovered, further cementing its importance in the scientific community.